molecular formula C22H18N2S B8610578 1-Methyl-3,5-diphenyl-4-(phenylsulfanyl)-1H-pyrazole CAS No. 60628-12-8

1-Methyl-3,5-diphenyl-4-(phenylsulfanyl)-1H-pyrazole

Cat. No.: B8610578
CAS No.: 60628-12-8
M. Wt: 342.5 g/mol
InChI Key: QRXFXIFOJQEYHC-UHFFFAOYSA-N
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Description

1-Methyl-3,5-diphenyl-4-(phenylsulfanyl)-1H-pyrazole is a useful research compound. Its molecular formula is C22H18N2S and its molecular weight is 342.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

60628-12-8

Molecular Formula

C22H18N2S

Molecular Weight

342.5 g/mol

IUPAC Name

1-methyl-3,5-diphenyl-4-phenylsulfanylpyrazole

InChI

InChI=1S/C22H18N2S/c1-24-21(18-13-7-3-8-14-18)22(25-19-15-9-4-10-16-19)20(23-24)17-11-5-2-6-12-17/h2-16H,1H3

InChI Key

QRXFXIFOJQEYHC-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(C(=N1)C2=CC=CC=C2)SC3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-1-methyl-3,5-diphenylpyrazole (21.84 g, 0.07 mole), copper(1)salt of benzenethiol (14.67 g, 0.085 mole), pyridine (10 ml) and quinoline (100 ml) is stirred and heated at 175° C. to 185° C. (reflux) for 8 hours. The reaction mixture is allowed to stand overnight at room temperature. The mixture is poured into dilute hydrochloride acid and extracted with benzene. The benzene layer is separated and stripped in vacuo to give a brown syrup. The syrup is extracted with a hot mixture of n-hexane and n-heptane and filtered. The cooled filtrate yields a gray colored solid m.p. 109° C. to 110° C. Recrystallization from n-hexane affords white crystals 17.35 g (72.4%), m.p. 109° C. to 110° C.
Quantity
21.84 g
Type
reactant
Reaction Step One
[Compound]
Name
copper(1)salt
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
14.67 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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